Cas no 2137651-97-7 (tert-butyl N-(4,4-dimethyl-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-6-yl)carbamate)

• Product Name: tert-butyl N-(4,4-dimethyl-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-6-yl)carbamate
• CAS No: 2137651-97-7
• MF: C₁₆H₂₃NO₄S
• MW: 325.423123598099
• CID: 6440057
• PubChem ID: 165841621
• Update Time: 2025-10-29

tert-butyl N-(4,4-dimethyl-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-6-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4,4-dimethyl-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-6-yl)carbamate
• EN300-1124319
• 2137651-97-7

• Inchi： 1S/C16H23NO4S/c1-15(2,3)21-14(18)17-11-6-7-13-12(10-11)16(4,5)8-9-22(13,19)20/h6-7,10H,8-9H2,1-5H3,(H,17,18)
• InChI Key： ZXHCLLAIFUYYDM-UHFFFAOYSA-N
• SMILES： S1(C2C=CC(=CC=2C(C)(C)CC1)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 325.13477939g/mol
• Monoisotopic Mass: 325.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-(4,4-dimethyl-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-6-yl)carbamate

tert-butyl N-(4,4-dimethyl-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-6-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(4,4-dimethyl-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-6-yl)carbamate, identified by the CAS number 2137651-97-7, is a highly specialized chemical entity with significant applications in various fields. This compound belongs to the class of carbamates, which are widely recognized for their versatility in chemical synthesis and biological activity. The structure of this compound is characterized by a complex bicyclic system fused with a thiopyran ring and a tert-butyl group, making it a unique entity in the realm of organic chemistry.

Recent studies have highlighted the potential of this compound as a bioactive agent in agricultural and pharmaceutical settings. Its ability to interact with specific biological targets has been explored in depth, particularly in the context of pest control and disease management. Researchers have demonstrated that the compound exhibits selective toxicity against certain pest species while showing minimal adverse effects on non-target organisms. This property makes it an attractive candidate for the development of eco-friendly pesticides and biocontrol agents.

The synthesis of tert-butyl N-(4,4-dimethyl-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-6-yl)carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiopyran ring system and subsequent functionalization to introduce the tert-butyl group. The optimization of reaction conditions has been a focal point for researchers aiming to enhance yield and purity while minimizing environmental impact.

In terms of application, this compound has shown promise in enhancing crop productivity by acting as a plant growth regulator. Studies conducted under controlled conditions have revealed that it can stimulate root development and improve nutrient uptake in various crop species. Furthermore, its role as a herbicide has been explored, with findings indicating effective control over invasive plant species without causing significant harm to surrounding flora.

The environmental impact of this compound has also been a subject of extensive research. Scientists have evaluated its degradation pathways under different environmental conditions and found that it undergoes rapid biodegradation in soil and aquatic systems. This characteristic is crucial for ensuring its safe use in agricultural practices and minimizing long-term ecological effects.

In conclusion, tert-butyl N-(4,4-dimethyl-1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-6-yl)carbamate, CAS number 2137651977, represents a cutting-edge chemical entity with multifaceted applications across various industries. Its unique structure, coupled with its bioactive properties and favorable environmental profile, positions it as a valuable tool in modern agriculture and pharmaceutical research.